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Compound of Interest

Compound Name: Benzyl-PEG8-Ots

Cat. No.: B3214453

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling information for
Benzyl-PEG8-Ots, a polyethylene glycol (PEG)-based linker commonly used in the synthesis
of Proteolysis Targeting Chimeras (PROTACS). Due to the absence of a specific Safety Data
Sheet (SDS) for Benzyl-PEG8-0ts, this document compiles information from datasheets of
chemical suppliers and extrapolates safety and handling protocols from the SDS of the related
compound, Benzyl Alcohol.

Chemical and Physical Properties

The following table summarizes the known chemical and physical properties of Benzyl-PEG8-
Ots. This data is essential for understanding its behavior and for designing safe experimental

and storage protocols.
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Property Value Source
CAS Number 1144113-17-6 [1]12]
Molecular Formula C30H46011S [1][2]
Molecular Weight 614.74 g/mol [1]
Appearance Powder

Purity >98%

Solubility Soluble in DMSO

;I'-Ic_)zglzfical Polar Surface Area 11721 A2

LogP 3.03332

Hydrogen Bond Acceptors 11

Hydrogen Bond Donors 0

Rotatable Bonds 28

Hazard Identification and Safety Precautions

As a specific Safety Data Sheet for Benzyl-PEG8-Ots is not publicly available, the hazard
identification is based on the GHS pictograms provided by some suppliers and the known
hazards of Benzyl Alcohol. Researchers should handle this compound with caution, assuming it
may possess hazards similar to its structural components.

GHS Pictogram:

o GHSO07: Indicates that the substance may cause skin irritation, eye irritation, or may be
harmful if swallowed or inhaled.

Signal Word: Warning
Potential Hazard Statements (extrapolated from Benzyl Alcohol SDS):

o Harmful if swallowed.
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e Harmful in contact with skin.
o Causes skin irritation.
o Causes serious eye irritation.
e Harmful if inhaled.
e May cause an allergic skin reaction.
Recommended Precautionary Measures:
e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If working with the powder outside of a fume hood or if dust is
generated, use a NIOSH-approved respirator.

o Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke when
using this product.

First Aid Measures

The following first aid measures are based on standard laboratory practice and information
from the Benzyl Alcohol SDS.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15-20 minutes.
Skin Contact . . L
Remove contaminated clothing. If skin irritation

or a rash occurs, seek medical attention.

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a poison center or

doctor/physician if you feel unwell.

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of Benzyl-PEG8-Ots and
ensuring laboratory safety.

Handling:

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Handle under an inert atmosphere if the compound is sensitive to air or moisture.

Use spark-proof tools and explosion-proof equipment if handling large quantities in a solvent.

Storage:
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Condition Duration
Powder at -20°C 2 years

In DMSO at 4°C 2 weeks
In DMSO at -80°C 6 months

o Store in a tightly sealed container in a dry and well-ventilated place.
o Keep away from heat and sources of ignition.
e Store at 2-8°C for short-term storage as a powder.

Experimental Protocols and Workflows

While specific experimental protocols for Benzyl-PEG8-Ots are proprietary to individual
research labs, a general workflow for its use in PROTAC synthesis can be outlined.

General Workflow for PROTAC Synthesis using Benzyl-PEG8-Ots:

Starting Materials

E3 Ligase Ligand Analysis & Characterization

Synthesis & Purification

. . ctior P Reaction Monitoring 9 Purification
4., = (TLC, LC-MS) (Column Chromatography, HPLC)

PROTAC Molecule

Structure Verification
(NMR, Mass Spectrometry)

Click to download full resolution via product page
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Caption: General workflow for synthesizing a PROTAC molecule using Benzyl-PEG8-Ots as a
linker.

Detailed Methodologies (General Principles):

The synthesis of PROTACSs using Benzyl-PEG8-0ts typically involves a nucleophilic
substitution reaction where the tosylate group (-Ots) acts as a good leaving group. A common
procedure involves reacting Benzyl-PEG8-Ots with a nucleophile (e.g., an alcohol or amine)
on either the target protein ligand or the E3 ligase ligand.

A representative, though not specific, multi-step synthesis involving a tosylate like Benzyl-
PEG8-0ts might follow these general steps, as adapted from a synthesis of a related
compound:

e Reaction Setup: The reaction is typically carried out in an anhydrous aprotic solvent such as
tetrahydrofuran (THF) or dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen
or argon).

» Addition of Reagents: The ligand containing the nucleophilic group is dissolved in the
solvent, followed by the addition of a base (e.g., triethylamine or diisopropylethylamine) to
deprotonate the nucleophile. Benzyl-PEG8-Ots is then added to the reaction mixture.

e Reaction Conditions: The reaction may be stirred at room temperature or heated to facilitate
the reaction. Reaction progress is monitored by an appropriate analytical technique such as
Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

o Work-up: Once the reaction is complete, the reaction mixture is typically quenched with
water or a saturated aqueous solution of ammonium chloride. The product is then extracted
into an organic solvent.

 Purification: The crude product is purified using techniques such as column chromatography
on silica gel or preparative High-Performance Liquid Chromatography (HPLC) to yield the
pure PROTAC molecule.

Logical Relationships in Safe Handling
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The following diagram illustrates the logical flow of considerations for the safe handling of
Benzyl-PEG8-0ts, from initial assessment to disposal.

Initial Assessment

Assess Potential Hazards
(Review available data, consider structural analogs)

Emergency Preparedness

. . Identify Required PPE
(Know Bt Procedures) (Gloves, Goggles, Lab Coat, Respirator if needed)

Handling Procedures

Use Engineering Controls
(Fume Hood)

Locate Spill Kit

Follow Safe Handling Practices
(Avoid contact and inhalation)

Storage & Disposal

Store Correctly
(Cool, Dry, Well-ventilated)

Dispose of Waste Properly
(Follow institutional guidelines)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Benzyl-PEG8-Ots in a research
environment.

Toxicity Information (Based on Benzyl Alcohol)
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While no specific toxicity data for Benzyl-PEG8-Ots is available, the toxicity of Benzyl Alcohol
provides a conservative estimate of potential hazards.

Test Species Route Value

LD50 Rat Oral 1,230 mg/kg
LD50 Rabbit Dermal 2,000 mg/kg
LC50 Rat Inhalation 8.8 mg/L/4h

o Skin Irritation: Benzyl Alcohol is irritating to the skin in rabbits.

o Reproductive Toxicity: Reproductive effects have been observed in experimental animals for
Benzyl Alcohol.

o Carcinogenicity: Benzyl alcohol did not induce tumors in a 2-year study in male or female
rats and mice.

Disclaimer: This technical guide has been compiled from the best available information. It is
intended for use by qualified personnel who are trained in chemical handling. All users should
conduct their own risk assessments and adhere to their institution's safety protocols. The
absence of a specific Safety Data Sheet for Benzyl-PEG8-Ots necessitates a cautious
approach to its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3214453#benzyl-peg8-ots-safety-data-sheet-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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